Cas no 1804757-17-2 (Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate)
Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate
-
- Inchi: 1S/C10H8BrF4NO3/c1-18-8(17)2-5-7(3-11)16-4-6(12)9(5)19-10(13,14)15/h4H,2-3H2,1H3
- InChI Key: YYKOBDMDWRWSDQ-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(=CN=1)F)OC(F)(F)F)CC(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.5
- Topological Polar Surface Area: 48.4
Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029098130-1g |
Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate |
1804757-17-2 | 97% | 1g |
$1,564.50 | 2022-04-01 |
Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate
Comprehensive Analysis of Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804757-17-2)
Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804757-17-2) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic compounds, which are widely studied for their unique chemical properties and biological activities. The presence of fluoro and trifluoromethoxy groups enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
In recent years, the demand for fluorinated compounds has surged due to their role in drug discovery and material science. Researchers are particularly interested in Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate because of its potential to improve the bioavailability and metabolic stability of active pharmaceutical ingredients (APIs). The compound's bromomethyl group also offers a versatile handle for further functionalization, enabling the creation of diverse molecular architectures.
The synthesis of Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic reactions, including halogenation and esterification. Its CAS No. 1804757-17-2 serves as a unique identifier in chemical databases, facilitating accurate tracking and regulatory compliance. Given the growing emphasis on green chemistry, researchers are exploring eco-friendly methods to produce such compounds, minimizing waste and energy consumption.
From an industrial perspective, Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate is often used in the development of crop protection agents and veterinary medicines. Its trifluoromethoxy moiety is known to enhance the lipophilicity of molecules, improving their penetration through biological membranes. This property is particularly valuable in designing agrochemicals with higher efficacy and lower environmental impact.
In the context of drug discovery, this compound has attracted attention for its potential role in targeting kinase inhibitors and G-protein-coupled receptors (GPCRs). The integration of fluorine atoms into drug candidates is a trending topic in medicinal chemistry, as it often leads to improved pharmacokinetic profiles. As such, Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate is a subject of ongoing research in academic and industrial laboratories worldwide.
For those seeking detailed technical data, the compound's CAS No. 1804757-17-2 can be used to access spectroscopic and chromatographic information from reputable sources like PubChem and ChemSpider. Additionally, its molecular weight, melting point, and solubility are critical parameters for researchers working on formulation development. The compound's stability under various conditions is also a key consideration for large-scale applications.
In summary, Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804757-17-2) is a versatile and scientifically significant compound with broad applications in modern chemistry. Its unique structural features align with current trends in precision medicine and sustainable agriculture, making it a focal point for innovation. As research progresses, this compound is likely to play an even more prominent role in advancing scientific and industrial breakthroughs.
1804757-17-2 (Methyl 2-(bromomethyl)-5-fluoro-4-(trifluoromethoxy)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)